Cas no 14646-04-9 (2-Aminoethyl dipropan-2-yl phosphate)

2-Aminoethyl dipropan-2-yl phosphate structure
14646-04-9 structure
Product Name:2-Aminoethyl dipropan-2-yl phosphate
CAS No:14646-04-9
MF:C8H20NO4P
MW:225.222463607788
CID:2778129
Update Time:2024-03-01

2-Aminoethyl dipropan-2-yl phosphate Chemical and Physical Properties

Names and Identifiers

    • 2-Aminoethyl dipropan-2-yl phosphate
    • Inchi: 1S/C8H20NO4P/c1-7(2)12-14(10,11-6-5-9)13-8(3)4/h7-8H,5-6,9H2,1-4H3
    • InChI Key: FALCJPBPNAXPIE-UHFFFAOYSA-N
    • SMILES: P(=O)(OCCN)(OC(C)C)OC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 182
  • XLogP3: 0.2
  • Topological Polar Surface Area: 70.8
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.